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Compound of Interest

2-Amino-4-chloro-5-
Compound Name:
methylbenzonitrile

cat. No.: B1278621

An In-depth Technical Guide to the Safety of 2-Amino-4-chloro-5-methylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 2-Amino-4-
chloro-5-methylbenzonitrile (CAS No: 289686-80-2). It is intended for informational purposes
for a professional audience and should not be substituted for a comprehensive Safety Data
Sheet (SDS) provided by the manufacturer or supplier. Safety data for this specific compound
is limited, and appropriate laboratory safety practices should always be followed.

Chemical Identification and Physical Properties

2-Amino-4-chloro-5-methylbenzonitrile is a substituted benzonitrile that serves as a versatile
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility in research
and development, particularly in the creation of anti-cancer agents and pesticides, necessitates
a thorough understanding of its safety profile.[1]

Table 1: Chemical and Physical Properties of 2-Amino-4-chloro-5-methylbenzonitrile

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1278621?utm_src=pdf-interest
https://www.benchchem.com/product/b1278621?utm_src=pdf-body
https://www.benchchem.com/product/b1278621?utm_src=pdf-body
https://www.benchchem.com/product/b1278621?utm_src=pdf-body
https://www.benchchem.com/product/b1278621?utm_src=pdf-body
https://www.chemimpex.com/products/19965
https://www.chemimpex.com/products/19965
https://www.benchchem.com/product/b1278621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 289686-80-2 [11[2]
Molecular Formula CsH7CIN2 [11[2][3]
Molecular Weight 166.61 g/mol [1112][3]
Appearance Yellow solid [1]

Purity > 98% [1]

PSA (Polar Surface Area) 49.8 A2 [2]

XLogP3 2.68348 [2]

Storage Temperature 0-8°C [1]

Hazard Identification and Toxicological Information

As of the latest review of available literature and safety data sheets, there is limited specific
toxicological information for 2-Amino-4-chloro-5-methylbenzonitrile. One supplier notes "no
data available" for GHS classification, hazard statements, and precautionary statements.[2]
Another provides no specific warnings.[1]

Due to the absence of direct toxicological data, a precautionary approach is warranted. The
chemical structure, containing an amino group, a chloro group, and a nitrile group on a
benzene ring, suggests that the compound should be handled with care, assuming it may be
harmful if inhaled, ingested, or comes into contact with skin.

For context, a structurally similar compound, 2-Amino-4-chlorobenzonitrile (CAS No: 38487-86-
4), is classified with the following hazards:

o Skin irritation (Category 2)
» Serious eye irritation (Category 2)

e Specific target organ toxicity — single exposure (Respiratory system) (Category 3)
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It is crucial to note that this information is for a different, albeit structurally related, compound
and should be used for informational purposes only. It does not represent a formal hazard
classification for 2-Amino-4-chloro-5-methylbenzonitrile.

Safe Handling and Storage Protocols

Proper handling and storage are essential to minimize exposure and ensure laboratory safety.

Handling

e Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[2]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g.,
nitrile rubber).[2]

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with an
appropriate particulate filter.

e Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the
work area. Wash hands thoroughly after handling.

e Process Controls: Avoid the formation of dust and aerosols.[2] Use non-sparking tools and
take measures to prevent electrostatic discharge.[2]

Storage

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] A
storage temperature of 0-8°C is recommended.[1]

e Incompatibilities: Store away from incompatible materials and foodstuff containers.[2] While
specific incompatibilities are not listed, it is prudent to avoid strong oxidizing agents.

Emergency and First Aid Procedures
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The following are general first aid recommendations. In case of exposure, seek immediate
medical attention and provide the attending physician with the compound's Safety Data Sheet.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.

Experimental Workflows and Logical Relationships

The following diagrams illustrate standard workflows for handling chemical compounds of this
nature and the logical steps for risk assessment.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Review SDS and
Perform Risk Assessment

Don Personal Protective
Equipment (PPE)

Prepare Well-Ventilated
Work Area (Fume Hood)

Weigh and Handle
Compound

4
(Perform ExperimenD

y

Decontaminate Work Area
and Equipment

Dispose of Waste
According to Regulations

'

Remove PPE and
Wash Hands

Click to download full resolution via product page

Caption: A standard workflow for handling chemical reagents.
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Caption: Logical flow of first aid response to chemical exposure.

Conclusion

While 2-Amino-4-chloro-5-methylbenzonitrile is a valuable building block in chemical
synthesis, the publicly available safety and toxicological data for this specific compound is
sparse. Therefore, it is imperative that researchers, scientists, and drug development
professionals handle this chemical with a high degree of caution, adhering to stringent safety
protocols and utilizing appropriate personal protective equipment. All laboratory activities
involving this compound should be preceded by a thorough risk assessment, and emergency
procedures should be clearly understood by all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-4-chloro-5-methylbenzonitrile safety data
sheet (SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278621#2-amino-4-chloro-5-methylbenzonitrile-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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